Cas no 130146-17-7 (2-Methyl-N-(phenylmethylene)alanine Ethyl Ester)

• Product Name: 2-Methyl-N-(phenylmethylene)alanine Ethyl Ester
• CAS No: 130146-17-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 102773
• PubChem ID: 14703377
• Update Time: 2025-05-19

2-Methyl-N-(phenylmethylene)alanine Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Alanine,2-methyl-N-(phenylmethylene)-, ethyl ester
• 2-Methyl-N-(phenylmethylene)alanine
• 2-Methyl-N-(phenylmethylene)alanine Ethyl Ester
• ethyl 2-(benzylideneamino)-2-methylpropanoate
• 2-(N-Benzylidene)amino-2-methyl-propanoic Acid Ethyl Ester
• Ethyl (E)-N-benzylidene-2-methylalaninate
• FT-0672121
• 2-Methyl-N-(phenylmethylene)alanine-d6EthylEster
• DTXSID00563185
• J-005754
• 130146-17-7
• ETHYL 2-METHYL-2-[(PHENYLMETHYLIDENE)AMINO]PROPANOATE
• AKOS030255993
• Ethyl (E)-2-(benzylideneamino)-2-methylpropanoate
• Alanine, 2-methyl-N-(phenylmethylene)-, ethyl ester

• Inchi： 1S/C13H17NO2/c1-4-16-12(15)13(2,3)14-10-11-8-6-5-7-9-11/h5-10H,4H2,1-3H3/b14-10+
• InChI Key： KQZUKJIXUJVJRH-GXDHUFHOSA-N
• SMILES： O(CC)C(C(C)(C)/N=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66000
• LogP: 2.44720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Methyl-N-(phenylmethylene)alanine Ethyl Ester

Comprehensive Guide to 2-Methyl-N-(phenylmethylene)alanine Ethyl Ester (CAS No. 130146-17-7)

2-Methyl-N-(phenylmethylene)alanine Ethyl Ester (CAS No. 130146-17-7) is a specialized organic compound widely used in pharmaceutical and chemical research. This ester derivative is known for its unique structural properties, making it valuable in the synthesis of bioactive molecules. Researchers and industry professionals often seek information about its synthesis methods, applications, and safety data, as it plays a critical role in drug development and fine chemical production.

The compound features a methyl group and a phenylmethylene moiety, which contribute to its reactivity and versatility. Its ethyl ester functional group enhances solubility in organic solvents, making it suitable for various chemical reactions. Recent trends in green chemistry have increased interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Many researchers also inquire about its stability and storage conditions, as proper handling ensures optimal performance in laboratory settings.

In pharmaceutical applications, 2-Methyl-N-(phenylmethylene)alanine Ethyl Ester serves as a key intermediate in the production of peptide mimics and enzyme inhibitors. Its structural similarity to natural amino acids allows for the design of novel therapeutic agents targeting metabolic disorders and infectious diseases. The rise of personalized medicine and AI-driven drug discovery has further amplified demand for high-purity batches of this compound, as computational models rely on precise chemical inputs for accurate predictions.

Market analysis indicates growing demand for 2-Methyl-N-(phenylmethylene)alanine Ethyl Ester in academic and industrial laboratories. Suppliers emphasize batch-to-batch consistency and analytical certification to meet stringent quality standards. Frequently searched questions include its compatibility with common reagents, scaling-up procedures, and regulatory compliance for international shipping. These topics reflect the compound’s importance in global research workflows.

From a technical perspective, the compound’s spectroscopic data (NMR, IR, MS) is crucial for identity verification and purity assessment. Laboratories often reference its melting point and chromatographic behavior when developing analytical methods. Innovations in continuous flow chemistry have also explored its use in modular synthesis platforms, reducing waste and improving yield—a hot topic in modern process chemistry.

Environmental and safety considerations for 2-Methyl-N-(phenylmethylene)alanine Ethyl Ester focus on proper waste disposal and exposure control. While not classified as hazardous under standard regulations, best practices recommend using personal protective equipment (PPE) and working in ventilated areas. These precautions align with broader industry shifts toward responsible chemical management and occupational health protocols.

Future research directions may explore its potential in bioconjugation chemistry or as a building block for smart materials. The compound’s adaptability positions it well for emerging fields like nanotechnology and targeted drug delivery. As synthetic methodologies advance, 130146-17-7 will likely remain a compound of interest for multidisciplinary applications.